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C.I. Vat Blue 22: A Comprehensive Technical
Guide
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Introduction
C.I. Vat Blue 22, also known by its Colour Index number 59820, is a synthetic vat dye

belonging to the violanthrone class of colorants.[1] Vat dyes are characterized by their

application in a soluble, reduced (leuco) form, which is subsequently oxidized to an insoluble

pigment within the substrate, resulting in excellent fastness properties. C.I. Vat Blue 22 is a

dark blue powder that produces a red-light blue to a red-light navy blue color when applied to

textiles.[1] Its primary application is in the dyeing of cellulosic fibers such as cotton and silk,

where it can be used for direct printing, color resist printing, and discharge printing.[1]

Chemical Structure and Properties
The chemical structure of C.I. Vat Blue 22 is a tetrachlorinated derivative of violanthrone (also

known as dibenzanthrone).[1] Violanthrone itself is a large, planar polycyclic aromatic ketone.

The extensive conjugated π-system in the violanthrone backbone is responsible for its intense

color. The addition of four chlorine atoms to this structure defines C.I. Vat Blue 22.
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A summary of the key physicochemical properties of C.I. Vat Blue 22 is presented in the table

below. Quantitative data for properties such as melting point, boiling point, and specific

solubility are not readily available in the public domain.

Property Value Reference

C.I. Name Vat Blue 22 [1]

C.I. Number 59820 [1]

CAS Number 6373-20-2 [1]

Molecular Formula C₃₄H₁₂Cl₄O₂ [1]

Molecular Weight 594.27 g/mol [1]

Appearance Dark blue powder [1]

Molecular Structure Tetrachlorinated Violanthrone [1]

Leuco Form (Alkaline) Blue [1]

Leuco Form (Acidic) Purple [1]

Fastness Properties
C.I. Vat Blue 22 exhibits good to excellent fastness properties on cotton, which are crucial for

its application in textiles.

Fastness Property Rating (1-8 Scale, 8=Excellent)

Light Fastness 6-7

Ironing Fastness 4-5

Chlorine Bleach 4-5

Oxygen Bleach 4-5

Soaping (Fading) 4-5

Soaping (Staining) 5
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Synthesis and Manufacturing
The synthesis of C.I. Vat Blue 22 involves a two-stage process: the synthesis of the

violanthrone precursor followed by its chlorination.

Synthesis of Violanthrone (C.I. Vat Blue 20)
The precursor to C.I. Vat Blue 22 is violanthrone, which is synthesized from benzanthrone

through an alkaline fusion process.

Experimental Protocol: Synthesis of Violanthrone from Benzanthrone

Reactants: Benzanthrone, Potassium Hydroxide, Sodium Chlorate (oxidizing agent).

Procedure:

A mixture of benzanthrone and potassium hydroxide is heated to a molten state.

Sodium chlorate is added portion-wise to the molten mixture.

The reaction mixture is maintained at a high temperature (e.g., 200-240°C) to facilitate the

oxidative coupling of two benzanthrone molecules.

After the reaction is complete, the mixture is cooled and treated with water.

The crude violanthrone is collected by filtration, washed with hot water until neutral, and

then dried.

Purification can be achieved by vatting the crude product with an alkaline sodium dithionite

solution, followed by filtration and re-oxidation of the filtrate to precipitate the purified

violanthrone.

Chlorination of Violanthrone to C.I. Vat Blue 22
C.I. Vat Blue 22 is produced by the chlorination of the synthesized violanthrone.

Experimental Protocol: Synthesis of C.I. Vat Blue 22
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Reactants: Dinaphtho[1,2,3-cd:3′,2′,1′-lm]perylene-5,10-dione (Violanthrone), Chlorinating

Agent (e.g., elemental chlorine or a chlorine-releasing compound).

Solvent: Phthalic anhydride or 1,2,4-Trichlorobenzene.[1]

Procedure:

Violanthrone is dissolved in a suitable solvent such as 1,2,4-Trichlorobenzene.

The solution is heated to a temperature of 140-145°C.[1]

A chlorinating agent is introduced into the reaction mixture to effect the tetrachlorination of

the violanthrone molecule.

Upon completion of the reaction, the C.I. Vat Blue 22 product is isolated from the reaction

medium.

The following diagram illustrates the synthesis workflow from the precursor to the final C.I. Vat
Blue 22 product.
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Caption: Synthesis workflow of C.I. Vat Blue 22 from its precursor.
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Application Methodology: Vat Dyeing
The application of C.I. Vat Blue 22 to cellulosic fibers follows the general principles of vat

dyeing, which involves a four-step process:

Reduction (Vatting): The insoluble C.I. Vat Blue 22 pigment is converted to its water-soluble

leuco form using a reducing agent, typically sodium dithionite (hydrosulfite), in an alkaline

solution (e.g., sodium hydroxide).

Dye Absorption: The cellulosic material is immersed in the vat solution, and the soluble leuco

dye penetrates and diffuses into the fiber structure.

Oxidation: The fabric is removed from the dyebath and exposed to an oxidizing agent, most

commonly atmospheric oxygen or chemical oxidants, which converts the leuco dye back to

its insoluble pigment form, trapping it within the fibers.

Soaping: The dyed material is washed with a hot detergent solution to remove any loosely

adhering surface pigment and to stabilize the final shade.

The following diagram illustrates the logical relationship of the vat dyeing process.

Insoluble Vat Dye
(C.I. Vat Blue 22)

Soluble Leuco Form
(Vatting)

Reduction
(e.g., Na2S2O4, NaOH) Dye Absorption

by Fiber
Insoluble Dye

Trapped in Fiber

Oxidation
(e.g., Air)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [C.I. Vat Blue 22 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606642#c-i-vat-blue-22-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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